Cas no 33282-16-5 (5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid)

• Product Name: 5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid
• CAS No: 33282-16-5
• MF: C₁₁H₉NO₄
• MW: 219.193463087082
• MDL: MFCD02130994
• CID: 294148
• PubChem ID: 1090978
• Update Time: 2025-07-31

5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid
• 3-Isoxazolecarboxylicacid, 5-(4-methoxyphenyl)-
• 5-(4-methoxyphenyl)-1,2-oxazole-3-carboxylic acid
• 5-(4-Methoxy-phenyl)-isoxazole-3-carboxylic acid
• 5-(4-methoxyphenyl)isoxazole-3-carboxylic acid(SALTDATA: FREE)
• UPCMLD-DP154

• MDL： MFCD02130994
• Inchi： 1S/C11H9NO4/c1-15-8-4-2-7(3-5-8)10-6-9(11(13)14)12-16-10/h2-6H,1H3,(H,13,14)
• InChI Key： YIQABFVYNGOELP-UHFFFAOYSA-N
• SMILES： O1C(=CC(C(=O)O)=N1)C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 219.05300
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: solid
• Melting Point: 181 °C (dec.) (lit.)
• Flash Point: 232.7℃
• PSA: 72.56000
• LogP: 2.04840
• Solubility: Not determined

5-(4-Methoxyphenyl)isoxazole-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles